2-amino-4-(2,3-dimethoxyphenyl)butanoic Acid

• Molecular Formula: C12H17NO4
• Molecular Weight: 239.27 g/mol
• IUPAC Name: 2-amino-4-(2,3-dimethoxyphenyl)butanoic acid
• InChI: InChI=1S/C12H17NO4/c1-16-10-5-3-4-8(11(10)17-2)6-7-9(13)12(14)15/h3-5,9H,6-7,13H2,1-2H3,(H,14,15)
• InChI Key: NBTXAAFGDFCDKH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CCC(C(=O)O)N

Description

2-amino-4-(2,3-dimethoxyphenyl)butanoic Acid is a useful research compound. Its molecular formula is C12H17NO4 and its molecular weight is 239.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2nd step--The step consists in the catalytic hydrogenation of 3-benzyloxycarbonylamino-5-(2,3-dimethoxyphenyl)-2,5-dihydrofuran-2-one, for example with palladium on carbon as catalyst in alcoholic medium, thus obtaining directly in a single step the deprotected 2-amino-4-(2,3-dimethoxyphenyl)butyric acid. The reaction takes place in nearly quantitative yields. The reaction, as already discussed in the above process, can be carried out under enantioselectivity conditions, to obtain 2-amino-4-(2,3-dimethoxyphenyl)butyric acid in an optically active form.